Cas no 1094268-54-8 (β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate)

• Product Name: β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate
• CAS No: 1094268-54-8
• MF: C₁₆H₂₂N₄O₁₀
• MW: 430.366684436798
• CID: 4465289
• Update Time: 2025-05-19

β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

• β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-β-acetyl-N-azidoacetylmannosamine
• 1,3,4,6-Tetra-O-acetyl-β-N-azidoacetylmannosamine
• 1,3,4,6-Tetra-O-β-acetyl-N-azidoacetylmannosamine Ac4ManNAZ
• 1,3,4,6-tetraacetate-2-(2-azidoacetamido)-2-deoxy- D-mannose
• 1,3,4,6-tetraacetate-2-(2-azidoacetamido)-2-deoxy- D-mannose-1094268-54-8

• Inchi： 1S/C16H22N4O10/c1-7(21)26-6-11-14(27-8(2)22)15(28-9(3)23)13(16(30-11)29-10(4)24)19-12(25)5-18-20-17/h11,13-16H,5-6H2,1-4H3,(H,19,25)/t11-,13+,14-,15-,16-/m1/s1
• InChI Key： HGMISDAXLUIXKM-DPZJBDQQSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](COC(=O)C)O[C@@H](OC(=O)C)[C@H]1NC(=O)CN=[N+]=[N-])OC(=O)C)C(=O)C

Additional information on β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate

Introduction to β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate (CAS No. 1094268-54-8)

β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate is a specialized carbohydrate derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 1094268-54-8, represents a sophisticated modification of the natural sugar mannose, featuring a unique structure that combines acetylation and azido functional groups. The presence of these modifications makes it a valuable tool for studying glycosylation processes, enzyme mechanisms, and the development of novel therapeutic agents.

The compound's structure consists of a β-D-mannopyranose core, which is a common motif in glycoproteins and glycolipids. The 2-deoxy designation indicates the absence of a hydroxyl group at the 2-position of the anomeric carbon, while the 1,3,4,6-tetraacetate modification replaces the hydroxyl groups at these positions with acetate groups. This extensive acetylation enhances solubility in organic solvents and stabilizes the molecule for various biochemical applications.

The most distinctive feature of this compound is the introduction of an azidoacetyl group at the 2-position. The azido group (–N₃) is a versatile handle for further chemical modifications, including click chemistry reactions with azide-reactive partners such as tetrazines or dibenzocyclooctene derivatives. This functionality has been increasingly utilized in bioconjugation strategies to attach fluorophores, affinity tags, or other bioactive molecules to carbohydrates or glycoproteins.

In recent years, there has been growing interest in carbohydrate-based therapeutics due to their roles as natural ligands and their potential for modulating biological processes. β-D-Mannopyranose derivatives have been explored as scaffolds for vaccines, immunomodulators, and antiviral agents. The specific modifications introduced in this compound make it particularly useful for studying how carbohydrate structure influences recognition by biological receptors.

One of the most compelling applications of this derivative is in the field of glycan engineering. Glycans are complex carbohydrate structures that often serve as recognition elements on cell surfaces and in secreted proteins. Understanding how glycans are modified and recognized is crucial for developing treatments against diseases such as cancer, inflammation, and infectious diseases. The tetraacetate modification provides a stable platform for investigating how acetylation affects glycan function.

Recent studies have highlighted the importance of carbohydrate chemistry in drug discovery. For instance, β-D-mannoside derivatives have been investigated as inhibitors of enzymes involved in bacterial infections and as adjuvants for vaccines. The azidoacetyl group in this compound allows researchers to link it to other pharmacophores or probes, enabling the development of novel conjugates with tailored biological activities.

The compound's utility extends to synthetic chemistry as well. The presence of multiple reactive sites—such as hydroxyl groups converted to acetates and the azido group—makes it a versatile intermediate for constructing more complex carbohydrate-based molecules. This flexibility is particularly valuable in medicinal chemistry efforts aimed at designing mimics or inhibitors of natural glycosidic bonds.

Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have made it possible to study these complex derivatives in greater detail. Techniques such as high-resolution NMR allow researchers to elucidate the three-dimensional structure of glycosaminoglycans and other carbohydrate polymers conjugated with this compound. Such structural insights are critical for understanding biological function and optimizing therapeutic candidates.

The pharmaceutical industry has also shown interest in this class of compounds due to their potential as prodrugs or drug carriers. Carbohydrates can enhance drug solubility and stability while protecting active ingredients from premature degradation. The tetraacetate modification improves water solubility while maintaining structural integrity under physiological conditions.

In conclusion,β-D-Mannopyranose, 2-[(2-azidoacetyl)amino]-2-deoxy-, 1,3,4,6-tetraacetate represents a cutting-edge tool for biochemical research and pharmaceutical development. Its unique structure combines acetylation and azido functional groups on a β-D-mannopyranose backbone, making it invaluable for studying glycosylation mechanisms, enzyme interactions, and drug design applications. As research continues to uncover new functions of carbohydrates, compounds like this one will play an increasingly important role in advancing therapeutic strategies across multiple disciplines.